Cas no 2098038-81-2 (6-(4-Butylcyclohexyl)pyrimidin-4-amine)

• Product name: 6-(4-Butylcyclohexyl)pyrimidin-4-amine
• CAS No: 2098038-81-2
• MF: C₁₄H₂₃N₃
• MW: 233.352523088455
• CID: 5056121

6-(4-Butylcyclohexyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-butylcyclohexyl)pyrimidin-4-amine
• 6-(4-Butylcyclohexyl)pyrimidin-4-amine

• Inchi： 1S/C14H23N3/c1-2-3-4-11-5-7-12(8-6-11)13-9-14(15)17-10-16-13/h9-12H,2-8H2,1H3,(H2,15,16,17)
• InChI Key： QFZLUCSFRFKJBS-UHFFFAOYSA-N
• SMILES： N1C=NC(=CC=1C1CCC(CCCC)CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 212
• XLogP3: 3.9
• Topological Polar Surface Area: 51.8

Additional information on 6-(4-Butylcyclohexyl)pyrimidin-4-amine

Introduction to 6-(4-Butylcyclohexyl)pyrimidin-4-amine (CAS No. 2098038-81-2)

6-(4-Butylcyclohexyl)pyrimidin-4-amine, with the CAS number 2098038-81-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine core and a substituted cyclohexyl group. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 6-(4-Butylcyclohexyl)pyrimidin-4-amine consists of a pyrimidine ring, which is a fundamental building block in many biologically active molecules, including nucleic acids and various pharmaceuticals. The substitution at the 6-position with a 4-butylcyclohexyl group imparts specific properties that can influence its pharmacokinetics and pharmacodynamics. The cyclohexyl moiety, in particular, is known for its ability to enhance lipophilicity and improve membrane permeability, which are crucial factors in drug design.

Recent studies have explored the potential of 6-(4-Butylcyclohexyl)pyrimidin-4-amine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 6-(4-Butylcyclohexyl)pyrimidin-4-amine has also been investigated for its antiviral properties. Preliminary studies have demonstrated that it can inhibit the replication of certain viruses, such as influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the modulation of viral entry and replication processes, making it a promising lead compound for the development of antiviral drugs.

The pharmacokinetic profile of 6-(4-Butylcyclohexyl)pyrimidin-4-amine has been another focus of recent research. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are essential characteristics for a drug candidate. These properties suggest that it could be developed into an effective oral medication, thereby enhancing patient compliance and convenience.

Clinical trials are currently underway to further evaluate the safety and efficacy of 6-(4-Butylcyclohexyl)pyrimidin-4-amine. Early-phase trials have demonstrated promising results, with the compound showing good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in larger patient populations.

In conclusion, 6-(4-Butylcyclohexyl)pyrimidin-4-amine (CAS No. 2098038-81-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, coupled with its favorable pharmacokinetic properties, make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable asset in the quest for innovative treatments for various diseases.